Cas no 898657-58-4 (N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide)

• Product Name: N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide
• CAS No: 898657-58-4
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5425146
• Update Time: 2025-10-30

N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(azepan-1-ylmethyl)-1,3-thiazol-2-yl]benzamide
• N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide

• Inchi： 1S/C17H21N3OS/c21-16(14-8-4-3-5-9-14)19-17-18-12-15(22-17)13-20-10-6-1-2-7-11-20/h3-5,8-9,12H,1-2,6-7,10-11,13H2,(H,18,19,21)
• InChI Key： LYYPZMYCXAGAFQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CN2CCCCCC2)S1)(=O)C1=CC=CC=C1

Additional information on N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide

N-{5-(Azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide (CAS No. 898657-58-4): A Comprehensive Overview

N-{5-(Azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide (CAS No. 898657-58-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, pharmacological properties, and recent research findings.

The chemical structure of N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide is characterized by a benzamide moiety linked to a thiazole ring, which is further substituted with an azepane group. The presence of these functional groups imparts unique properties to the molecule, making it a subject of interest for various biological studies.

In terms of pharmacological properties, N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. Recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation. This property makes it a promising candidate for the development of targeted therapies in oncology.

One of the key areas of research involving N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes.

Additionally, N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide has been evaluated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are associated with the progressive loss of neurons and cognitive decline. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, thereby potentially slowing down the progression of these diseases.

The mechanism of action of N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide is multifaceted. It interacts with multiple targets within the cell, including kinases, receptors, and ion channels. This broad-spectrum activity allows it to exert its therapeutic effects through various pathways, making it a versatile compound for drug development.

In clinical trials, N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide has shown promising results in terms of safety and efficacy. Phase I and II trials have demonstrated that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings have paved the way for further clinical evaluation in larger patient populations.

The future prospects for N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and bioavailability.

In conclusion, N-{5-(azepan-1-yl)methyl-1,3-thiazol-2-yl}benzamide (CAS No. 898657-58-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Continued research and clinical trials will provide valuable insights into its full therapeutic potential.